Cas no 1851600-27-5 (Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro-)

• Product Name: Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro-
• CAS No: 1851600-27-5
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• MDL: MFCD32067500
• CID: 5237880
• Update Time: 2025-08-02

Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro-

• MDL： MFCD32067500
• Inchi： 1S/C8H7BrClNO2/c9-5-1-2-6(7(12)3-5)11-8(13)4-10/h1-3,12H,4H2,(H,11,13)
• InChI Key： AUHJTTKFWSWTNK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1O)(=O)CCl

Additional information on Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro-

Comprehensive Overview of Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro- (CAS No. 1851600-27-5)

Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro- (CAS No. 1851600-27-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to in scientific literature by its systematic name, belongs to the class of halogenated acetamides, which are known for their versatility in synthetic chemistry and material science. Researchers and industry professionals are increasingly interested in this compound for its potential role in pharmaceutical intermediates, agrochemical formulations, and advanced material synthesis.

The molecular structure of Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro- features a brominated phenol moiety coupled with a chloroacetamide group, making it a valuable building block for further chemical modifications. This structural combination is particularly appealing for designing molecules with enhanced bioactivity or material properties. Recent studies have explored its utility in drug discovery, where its halogenated aromatic system could serve as a key pharmacophore. Additionally, its potential applications in polymer chemistry and coating technologies have been investigated, given its ability to introduce functional groups into larger molecular frameworks.

One of the most searched questions related to this compound is: "What are the synthetic routes for Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro-?" The synthesis typically involves the reaction of 4-bromo-2-hydroxyaniline with chloroacetyl chloride under controlled conditions, followed by purification steps to achieve high yields. Researchers emphasize the importance of optimizing reaction parameters such as temperature, solvent choice, and catalyst use to maximize efficiency. Another frequently asked question is: "How does the bromo and chloro substitution affect the compound's reactivity?" The presence of these halogens enhances electrophilic aromatic substitution reactions, making the compound a versatile intermediate for further derivatization.

In the context of green chemistry and sustainable synthesis, there is growing interest in developing eco-friendly methods to produce Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro-. Recent advancements have explored the use of biocatalysts and microwave-assisted synthesis to reduce energy consumption and waste generation. These approaches align with global trends toward environmentally friendly chemical production and have been widely discussed in academic and industrial forums. The compound's potential role in renewable energy materials, such as organic photovoltaics, has also been a topic of emerging research.

From a commercial perspective, Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro- is available through specialized chemical suppliers, often with high purity grades suitable for research and development. Quality control measures, including HPLC analysis and spectroscopic characterization, are critical to ensure consistency across batches. The compound's stability under various storage conditions is another area of practical concern, with recommendations to store it in a cool, dry environment away from light to prevent degradation.

Looking ahead, the future of Acetamide, N-(4-bromo-2-hydroxyphenyl)-2-chloro- appears promising, with ongoing investigations into its applications in nanotechnology and biomedical engineering. Its compatibility with click chemistry protocols opens doors for creating complex molecular architectures with precision. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial research, driving innovation across multiple disciplines.